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The core quantitative findings from recent field studies are summarized in the following tables for easy

comparison.

Table 1: Personal Protection after 20 Months of Use (Tanzania Study) [1]

Metric Olyset Net (Pyrethroid-only)
Olyset Plus Net (PBO-
Pyrethroid)

Mosquitoes resting inside nets 8.9% (213/2397) 0% (None found)

Blood-fed mosquitoes on room
walls (Density Ratio)

Reference (0.62) Significantly lower (DR: 0.03,

95% CI: 0.01-0.13)

Bioassay Mortality (New Nets)

- An. gambiae s.l. 27.5% 76.8%

Bioassay Mortality (After 20
months)

- An. gambiae s.l. 12.8% 56.8%
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Metric Olyset Net (Pyrethroid-only)
Olyset Plus Net (PBO-
Pyrethroid)

- An. funestus Showed similar trend of higher

mortality with Olyset Plus

Table 2: Durability and Handling Factors after 12 Months (Cameroon Study) [2]

Factor Observations & Impact on Bioefficacy

Physical
Integrity

Majority of nets (82.2% rural, 88% urban) were in good physical condition (Hole

Index <64).

Washing
Frequency

Nets washed at least once showed higher mosquito mortality (86.7%) than

unwashed nets (66%).

Washing
Practices

Bioefficacy was significantly affected by soap type, soaking time, and drying

location, particularly in urban settings.

Usage Context Different handling practices between rural and urban communities were noted as a

key factor affecting net durability.

Experimental Protocols for Field Evaluation

For researchers aiming to replicate or build upon these field studies, here are the standardized methodologies

employed in the cited literature.

1. Protocol: Assessing Net Physical Integrity [2] [1]

Objective: To quantitatively evaluate the physical damage of nets after field use.

Procedure:
Fit the collected net over a rigid frame (e.g., an Ifakara-style frame).

Systematically inspect the entire net surface for holes.
Categorize holes into four size classes based on their largest diameter:

Size 1: 0.5–2 cm
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Size 2: 2–10 cm

Size 3: 10–25 cm
Size 4: >25 cm

Calculate the Hole Index (HI) for each net using the weighted formula: HI = (1 x Number
of Size1 holes) + (23 x Number of Size2 holes) + (196 x Number of

Size3 holes) + (576 x Number of Size4 holes).
Classify nets as "Good" (HI 0-64), "Acceptable" (HI 65-642), or "Torn" (HI ≥643).

2. Protocol: WHO Cylinder Bioassay for Residual Bioefficacy [1]

Objective: To measure the insecticidal potency of netting samples against wild, resistant mosquito
populations.

Procedure:
Sample Preparation: Cut netting samples from field-collected nets. Staple them to a backing

paper of the same size as a standard WHO test paper.
Mosquito Collection: Collect wild adult Anopheles mosquitoes (e.g., using prokopack or

manual aspirators) from study areas. Maintain them on sugar solution for 2-3 days prior to
testing.

Exposure: Line WHO transparent plastic cylinder test kits with the prepared netting samples.
Introduce batches of 20-25 mosquitoes into each cylinder and expose them for 30 minutes.

Data Collection: Transfer mosquitoes to holding cups and provide them with sugar solution.
Record mortality after a 24-hour holding period.

Controls: Always run concurrent tests with unexposed mosquitoes and against a laboratory-
susceptible strain (e.g., Kisumu) for baseline comparison.

3. Protocol: Household Survey on Net Use and Handling [2]

Objective: To gather qualitative and quantitative data on factors affecting net longevity from users.
Procedure:

Develop a semi-structured questionnaire.
Part 1: Collect demographic data (locality, education, family size).

Part 2: Gather data on net ownership, origin, type, and frequency of use.
Part 3: Document washing practices (frequency, soap type, soaking time, drying location).

Administer the questionnaire through face-to-face interviews with consenting household heads
or adult representatives in private to minimize bias.

Troubleshooting Common Experimental Challenges
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Challenge Potential Cause Recommended Solution

High variability in
bioassay results

Inconsistent mosquito age,
physiological state, or

heterogeneous resistance in
wild-caught populations.

Standardize mosquito conditioning: use non-
blood-fed females of unspecified age and

provide a uniform 2-3 day acclimation period
with glucose before testing [1].

Unexpectedly low
bioefficacy in field
nets

Improper user washing
practices (e.g., harsh soap,

long soaking, rough drying)
degrading insecticide [2].

In household surveys, include detailed
questions on washing methodology.

Correlate bioassay results with specific
washing data from the same net.

Difficulty correlating
hole data with
mosquito entry

Simple hole count may not
accurately represent the

functional size.

Use the Hole Index (HI) calculation, which
weights larger holes more heavily, providing

a better correlation with mosquito entry risk
[1].

Low mosquito
densities in
collections

Seasonal variations or impact
of vector control interventions.

Increase the number of collection visits (e.g.,
6-10 per house) and use multiple collection

methods (CDC light traps, indoor resting
collections) to obtain sufficient data [1].

Diagrams of Experimental Workflows

The following diagrams outline the core relationships and experimental workflows, generated using

Graphviz per your specifications.

1. PBO Net Efficacy Factors
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PBO-Pyrethroid Net Efficacy

Superior Personal Protection High Residual Bioefficacy Field Durability Factors

Zero mosquitoes found
inside nets after 20mo  [1]

Fewer blood-fed mosquitoes
on room walls  [1]

76.8% mortality (new nets)
v. 27.5% for standard LLINs  [1]

56.8% mortality after 20mo
of field use  [1]

Washing Practices
(soap type, soak time)  [2] Drying Location  [2] Physical Integrity

(Hole Index)  [2]

Click to download full resolution via product page

2. Net Integrity & Bioefficacy Assessment
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Field Net Assessment Workflow

1. Net Collection & Survey

2. Physical Integrity Check Administer household questionnaire
on demographics and washing practices  [2]

3. Bioefficacy Bioassay
Fit net on frame

Count and size holes
Calculate Hole Index (HI)  [1]

4. Data Analysis
Sample netting

Conduct WHO cylinder test
with wild mosquitoes  [1]

Correlate HI with mosquito entry
Correlate survey data with bioassay results  [2] [1]

Click to download full resolution via product page

Key Takeaways for Researchers

PBO Nets are Consistently More Effective: The evidence strongly supports that PBO-pyrethroid

nets provide better personal protection and induce higher mortality in pyrethroid-resistant vectors than
standard nets, even after nearly two years of use [1].

Monitor Handling Practices Closely: Net longevity is not just a function of time. The way
communities wash and handle nets is a critical variable that can make or break experimental

outcomes and should be quantitatively recorded [2].
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Use Standardized Metrics: Employing the Hole Index (HI) and WHO cylinder bioassay allows for

direct comparison of your findings with other studies and is considered best practice in the field.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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